Cas no 17177-50-3 (1,2-Ethanediol,1-(2-oxiranyl)-)

1,2-Ethanediol,1-(2-oxiranyl)- structure
17177-50-3 structure
Product Name:1,2-Ethanediol,1-(2-oxiranyl)-
CAS No:17177-50-3
MF:C4H8O3
MW:104.104521751404
CID:149744
PubChem ID:108199
Update Time:2025-04-19

1,2-Ethanediol,1-(2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol,1-(2-oxiranyl)-
    • (1,2-Dihydroxyethyl)oxirane
    • 3,4-epoxybutane-1,2-diol
    • 1,2,3,4-Diepoxybutene
    • 1,2-Butanediol,3,4-epoxy
    • 1,2-dihydroxybut-3,4-epoxybutane
    • 1,2-EPOXY-3,4-BUTANEDIOL
    • 1,2-Epoxybutane-3,4-diol
    • 1,2-Ethanediol,1-oxiranyl
    • 1-Oxiranyl-1,2-ethanediol
    • 3,4-EPOXY-1,2-BUTANEDIOL
    • butadiene diolepoxide
    • EPOXYBUTANEDIOL
    • Brn 1633586
    • 1,2-Butanediol, 3,4-epoxy-
    • 1,2-Ethanediol, 1-oxiranyl-
    • 17177-50-3
    • SCHEMBL147455
    • FT-0721596
    • 1,2-dihydroxy-3,4-epoxybutane
    • DTXSID401030933
    • 1,2-Ethanediol, 1-oxiranyl-, (R*,S*)-
    • CCRIS 7903
    • 146611-76-9
    • 1-(oxiran-2-yl)ethane-1,2-diol
    • 5-17-05-00013 (Beilstein Handbook Reference)
    • Inchi: 1S/C4H8O3/c5-1-3(6)4-2-7-4/h3-6H,1-2H2
    • InChI Key: KRBIHOANUQUSRV-UHFFFAOYSA-N
    • SMILES: O1CC1C(CO)O

Computed Properties

  • Exact Mass: 104.04700
  • Monoisotopic Mass: 104.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 64
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • Density: 1.389
  • Boiling Point: 265.8°Cat760mmHg
  • Flash Point: 114.5°C
  • Refractive Index: 1.529
  • PSA: 52.99000
  • LogP: -1.26160

1,2-Ethanediol,1-(2-oxiranyl)- Customs Data

  • HS CODE:2910900090
  • Customs Data:

    China Customs Code:

    2910900090

    Overview:

    2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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